2S-hydroxyhexadecanoic acid
Cat. No. B1252884
M. Wt: 272.42 g/mol
InChI Key: JGHSBPIZNUXPLA-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06017426
Procedure details
4.9 g (0.018 mol) of 2-hydroxyhexadecanoic acid and 5.4 g (0.018 mol) of 2-aminooctadecane-1,3-diol were mixed in a glass tube; the mixture was irradiated with microwaves with the aid of a Synthewave 402™ apparatus from Prolabo--frequency 2450±50 MHz--modulable power rating 300 W. After an irradiation of 15 minutes at 155° C.±5° C., the reaction mixture was solubilized at high temperature in a mixture of 80 ml of ethyl acetate and 20 ml of heptane. The precipitate obtained was recrystallized from ethanol and 7 g of expected pure product were obtained with a yield of 70%.
Name
2-(2'-hydroxyhexadecanoyl)aminooctadecane-1,3-diol
Yield
70%
Identifiers
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REACTION_CXSMILES
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[OH:1][CH:2]([CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])[C:3]([OH:5])=O.[NH2:20][CH:21]([CH:24]([OH:40])[CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH3:39])[CH2:22][OH:23]>C(OCC)(=O)C.CCCCCCC>[OH:1][CH:2]([CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])[C:3]([NH:20][CH:21]([CH:24]([OH:40])[CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH3:39])[CH2:22][OH:23])=[O:5]
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Inputs
Step One
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Name
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Quantity
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4.9 g
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Type
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reactant
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Smiles
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OC(C(=O)O)CCCCCCCCCCCCCC
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Name
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Quantity
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5.4 g
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Type
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reactant
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Smiles
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NC(CO)C(CCCCCCCCCCCCCCC)O
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Step Two
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCCCCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the mixture was irradiated with microwaves with the aid of a Synthewave 402™ apparatus from Prolabo
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CUSTOM
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Type
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CUSTOM
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Details
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After an irradiation of 15 minutes at 155° C.±5° C.
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate obtained
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CUSTOM
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Type
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CUSTOM
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Details
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was recrystallized from ethanol and 7 g of expected pure product
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CUSTOM
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Type
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CUSTOM
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Details
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were obtained with a yield of 70%
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Outcomes
Product
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Name
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2-(2'-hydroxyhexadecanoyl)aminooctadecane-1,3-diol
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Type
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|
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Smiles
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OC(C(=O)NC(CO)C(CCCCCCCCCCCCCCC)O)CCCCCCCCCCCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
